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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of potassium
amylxanthate (PAX) as a collector in the flotation process for recovering gold and other

precious metals, particularly from sulfide ores. The information compiled herein is intended to

guide laboratory-scale experimental design and process optimization.

Introduction to Potassium Amylxanthate (PAX) in
Gold Recovery
Potassium amylxanthate (CH₃(CH₂)₄OCS₂K), commonly known as PAX, is a powerful

organosulfur compound widely employed as a collector in the froth flotation of sulfide minerals.

[1] Its primary function is to selectively adsorb onto the surface of valuable minerals, rendering

them hydrophobic (water-repellent).[1] This increased hydrophobicity allows the mineral

particles to attach to air bubbles in the flotation cell and be carried to the surface in a froth,

separating them from the hydrophilic gangue (waste) minerals.[1]

PAX is particularly effective for the recovery of gold that is finely disseminated within a sulfide

mineral matrix, such as pyrite (FeS₂) and arsenopyrite (FeAsS).[2] It is considered a strong and

relatively non-selective collector among the xanthate family, making it ideal for bulk sulfide

flotation where the goal is to recover all sulfide minerals, including those associated with gold.
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[3][4] The efficiency of PAX is influenced by several factors, including its concentration, the pH

of the pulp, particle size, and the presence of other reagents.[5][6]

Quantitative Data on PAX Performance
The following tables summarize quantitative data from various studies on the effect of PAX

concentration and pH on gold recovery. It is important to note that direct comparisons between

different studies should be made with caution due to variations in ore mineralogy, particle size,

and other experimental conditions.

Table 1: Effect of Potassium Amylxanthate (PAX) Dosage on Gold Recovery
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Table 2: Influence of Pulp pH on Gold Flotation with PAX

Ore
Type/System

Collector pH Range Observation Reference

Native Gold in

Distilled Water
- 6-9

Maximum

flotability
[10]

Native Gold in

Distilled Water
- >10

Flotation is totally

inhibited
[10]

Gold-bearing

Pyrite
Xanthate ~7

Optimal for

flotation
[1]

Gold Flotation Xanthates 7-11
General optimal

range
[5]

Pyrite Flotation PAX 11.5

Flotation pH

adjusted with

lime

[11]

Experimental Protocols
This section outlines a generalized laboratory protocol for gold flotation using PAX. This

protocol should be adapted based on the specific characteristics of the ore being tested.

Materials and Reagents
Representative ore sample, ground to the desired particle size (e.g., 80% passing 75 µm).

Potassium Amylxanthate (PAX) solution (e.g., 1% w/v).

Frother solution (e.g., Methyl Isobutyl Carbinol - MIBC).

pH modifiers: Lime (Ca(OH)₂) or soda ash (Na₂CO₃) for increasing pH; sulfuric acid (H₂SO₄)

for decreasing pH.

Process water (deionized or tap, depending on the experimental design).

Laboratory flotation machine with a cell of appropriate volume (e.g., 1 L or 2.5 L).
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Filtration apparatus (e.g., filter press or vacuum filter).

Drying oven.

Assay equipment for gold and other elements of interest.

Flotation Procedure
Pulp Preparation:

Weigh a representative sample of the ground ore (e.g., 500 g for a 1 L cell).

Add the ore to the flotation cell and add a measured volume of process water to achieve

the desired pulp density (e.g., 30-40% solids by weight).

Conditioning:

Turn on the flotation machine agitator to a specified speed (e.g., 1200 rpm) to ensure the

pulp is well-mixed.

Measure the natural pH of the pulp.

Add the pH modifier in small increments to adjust the pulp to the target pH. Allow the pH to

stabilize for a few minutes.

Add the prepared PAX solution to the pulp to achieve the desired dosage (e.g., 20-100

g/t).

Condition the pulp with the collector for a set period (e.g., 3-5 minutes).

Add the frother to the pulp (e.g., 25-50 g/t).

Condition the pulp with the frother for a shorter period (e.g., 1-2 minutes).

Flotation:

Open the air inlet valve to introduce air into the cell and generate a stable froth.
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Collect the froth that overflows the lip of the cell using paddles. Collect the froth in a

concentrate pan for a predetermined flotation time (e.g., 10-15 minutes). The collection

can be done in stages (e.g., collecting concentrates at 2, 5, and 10 minutes) to assess

flotation kinetics.

Sample Processing and Analysis:

Filter the collected concentrate and the remaining tailings separately.

Dry the concentrate and tailings samples in an oven at a low temperature (e.g., 105°C)

until a constant weight is achieved.

Weigh the dry concentrate and tailings.

Prepare representative samples of the feed, concentrate, and tailings for assay to

determine the gold content and the content of other relevant elements.

Calculations:

Calculate the mass recovery to the concentrate.

Calculate the gold recovery using the formula: Recovery (%) = (C * c) / (F * f) * 100

Where:

C = weight of the concentrate

c = assay of the concentrate

F = weight of the feed

f = assay of the feed

Calculate the enrichment ratio (Concentrate Grade / Feed Grade).

Visualizations
Experimental Workflow for Gold Flotation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pulp Preparation
Ground Ore Sample

Pulp in Flotation Cell

Process Water

pH Modifier
(e.g., Lime)

Potassium Amylxanthate
(PAX) Addition

Adjust & Stabilize pH

Frother Addition
(e.g., MIBC)

Conditioning

Air Introduction Hydrophobic Froth
(Gold-rich)

Filter & Dry Concentrate

Hydrophilic Tailings
(Gangue)

Filter & Dry Tailings

Assay Concentrate

Assay Tailings

Click to download full resolution via product page

Caption: Experimental workflow for laboratory-scale gold flotation using PAX.

Electrochemical Mechanism of PAX on Sulfide Mineral
Surfaces
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Caption: Electrochemical mechanism of PAX adsorption on a sulfide mineral surface.

Synergistic Effects with Other Reagents
The performance of PAX can often be enhanced by using it in combination with other reagents.

[1]

Secondary Collectors: Dithiophosphates are frequently used as secondary collectors

alongside xanthates.[1] They are more selective and can improve the recovery of precious

metals, with studies showing an increase in gold recovery when PAX is used with a

dithiophosphate compared to PAX alone.[1]

Activators: Copper sulfate (CuSO₄) is a common activator used in gold flotation, although its

precise role is complex.[1] It can enhance the floatability of certain sulfide minerals

associated with gold.
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Depressants: In complex ores, depressants such as sodium cyanide or lime may be used to

prevent the flotation of certain unwanted minerals like pyrite, thereby increasing the grade of

the gold concentrate.

Frothers: The choice of frother (e.g., MIBC, pine oil) is crucial for creating a stable froth with

good mobility, which is necessary for efficiently transporting the hydrophobic mineral

particles out of the flotation cell.[2]

Safety and Handling
Potassium amylxanthate is a hazardous chemical and should be handled with appropriate

personal protective equipment (PPE), including gloves, safety glasses, and respiratory

protection to avoid dust inhalation.[4] It is flammable and can decompose in the presence of

moisture and heat.[4] PAX solutions should be prepared in well-ventilated areas, and it is

recommended to use them within a few days of preparation as they can degrade, forming

carbon disulfide.[4] Always refer to the Safety Data Sheet (SDS) for detailed handling and

storage instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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